Cas no 150935-38-9 ((2S)-2-amino-4-phenylbutan-1-ol hydrochloride)

• Product Name: (2S)-2-amino-4-phenylbutan-1-ol hydrochloride
• CAS No: 150935-38-9
• MF: C₁₀H₁₆ClNO
• MW: 201.693141937256
• CID: 4603027
• Update Time: 2025-10-19

(2S)-2-amino-4-phenylbutan-1-ol hydrochloride Chemical and Physical Properties

Names and Identifiers

• (2S)-2-amino-4-phenylbutan-1-ol hydrochloride
• (2S)-2-amino-4-phenylbutan-1-ol;hydrochloride

• Inchi： 1S/C10H15NO.ClH/c11-10(8-12)7-6-9-4-2-1-3-5-9;/h1-5,10,12H,6-8,11H2;1H/t10-;/m0./s1
• InChI Key： ONNNMSBSLSBRGI-PPHPATTJSA-N
• SMILES： Cl.OC[C@H](CCC1C=CC=CC=1)N

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 110
• Topological Polar Surface Area: 46.2

Additional information on (2S)-2-amino-4-phenylbutan-1-ol hydrochloride

Comprehensive Overview of (2S)-2-amino-4-phenylbutan-1-ol hydrochloride (CAS No. 150935-38-9)

The compound (2S)-2-amino-4-phenylbutan-1-ol hydrochloride (CAS No. 150935-38-9) is a chiral amino alcohol derivative with significant relevance in pharmaceutical and chemical research. Its molecular structure features a phenyl group and an amino alcohol moiety, making it a versatile intermediate in organic synthesis. The hydrochloride salt form enhances its stability and solubility, which is critical for laboratory and industrial applications. Researchers often explore this compound for its potential in drug development, particularly in the design of chiral catalysts and bioactive molecules.

In recent years, the demand for chiral building blocks like (2S)-2-amino-4-phenylbutan-1-ol hydrochloride has surged due to their role in asymmetric synthesis. This trend aligns with the growing interest in green chemistry and sustainable pharmaceutical manufacturing, as chiral compounds often reduce waste and improve efficiency. The compound’s CAS No. 150935-38-9 is frequently searched in academic databases, reflecting its importance in peer-reviewed studies. Users also inquire about its synthetic routes, spectroscopic data, and applications in medicinal chemistry, highlighting its multidisciplinary appeal.

From a technical perspective, the enantiomeric purity of (2S)-2-amino-4-phenylbutan-1-ol hydrochloride is a key focus area. High optical purity is essential for ensuring consistent performance in catalytic reactions or as a precursor in drug formulation. Analytical techniques such as HPLC and NMR spectroscopy are commonly employed to verify its purity and structural integrity. These methods are frequently discussed in online forums and research publications, addressing user queries about quality control and characterization protocols.

The compound’s relevance extends to peptide chemistry, where it serves as a scaffold for modifying amino acid derivatives. Its phenylbutan-1-ol backbone offers unique steric and electronic properties, enabling tailored modifications for specific applications. This adaptability has sparked interest in structure-activity relationship (SAR) studies, a hot topic in drug discovery. Researchers often search for CAS No. 150935-38-9 alongside terms like “peptide mimetics” or “enzyme inhibitors”, underscoring its role in innovative therapeutic approaches.

In the context of industrial scalability, (2S)-2-amino-4-phenylbutan-1-ol hydrochloride is evaluated for cost-effective production methods. Discussions around continuous flow chemistry and catalytic hydrogenation often cite this compound as a case study. These topics resonate with professionals seeking process optimization strategies, a recurring theme in chemical engineering literature. The compound’s hydrochloride salt form further simplifies purification, a practical advantage for large-scale synthesis.

Beyond its synthetic utility, (2S)-2-amino-4-phenylbutan-1-ol hydrochloride is explored in material science for designing functionalized polymers. Its amino and hydroxyl groups enable covalent bonding with other monomers, facilitating the creation of smart materials with tailored properties. This application aligns with the rising popularity of biodegradable polymers and nanotechnology, areas where users frequently search for advanced chemical intermediates.

To summarize, (2S)-2-amino-4-phenylbutan-1-ol hydrochloride (CAS No. 150935-38-9) is a multifaceted compound with broad applications in pharmaceuticals, catalysis, and material science. Its chiral nature, structural versatility, and industrial relevance make it a subject of ongoing research and commercial interest. By addressing user queries around synthesis, characterization, and applications, this overview bridges the gap between academic knowledge and practical demands.